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Compound of Interest

Compound Name: Fluopipamine

Cat. No.: B5048541

Disclaimer: The following information pertains to Fluvoxamine. The term "Fluopipamine" did
not yield relevant results, and it is presumed that "Fluvoxamine" was the intended subject.
These protocols are intended for research purposes only and are not a substitute for clinical or
pharmaceutical guidelines.

Application Notes

Fluvoxamine is a selective serotonin reuptake inhibitor (SSRI) primarily used in the treatment of
obsessive-compulsive disorder.[1][2] It functions by blocking the reuptake of serotonin at the
neuronal membrane's serotonin reuptake pump, which enhances the effects of serotonin on
5HT1A autoreceptors.[1] Fluvoxamine also exhibits a notable affinity for the sigma-1 receptor,
which may contribute to its broader pharmacological effects, including anti-inflammatory
properties.[3][4]

From a formulation perspective, Fluvoxamine is classified as a Biopharmaceutics Classification
System (BCS) Class Il drug, characterized by low aqueous solubility and high permeability.[2]
This poor water solubility presents a challenge for developing injectable formulations.[5] For
research applications, Fluvoxamine maleate is often dissolved in organic solvents before being
diluted in aqueous buffers.

Chemical and Physical Properties
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Property Value Reference
CAS Number 61718-82-9 [6]
Molecular Formula C15H21F3N20:2 - C4H404 [6]
Molecular Weight 434.41 g/mol [6]

White or almost white
Appearance , [6]
crystalline powder

Storage Conditions 2-8°C, protect from light [6]

lubili

Solvent Solubility Reference
Water Sparingly soluble [6]
Phosphate Buffered Saline

(PBS), pH 7.2 =5 mgfmL ]

Ethanol ~25 mg/mL [7]
Dimethyl sulfoxide (DMSO) Freely soluble, ~30 mg/mL [61[7]
Methanol Freely soluble [6]
Dimethylformamide (DMF) ~30 mg/mL [7]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution

This protocol describes the preparation of a concentrated stock solution of Fluvoxamine
maleate in an organic solvent, suitable for storage and subsequent dilution.

Materials:

e Fluvoxamine maleate powder
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Dimethyl sulfoxide (DMSO) or Ethanol

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Aseptically weigh the desired amount of Fluvoxamine maleate powder using a calibrated
analytical balance.

o Transfer the powder to a sterile vial.

e Add the required volume of DMSO or ethanol to achieve the desired concentration (e.g., 30
mg/mL in DMSO).

» Vortex the solution until the Fluvoxamine maleate is completely dissolved. Gentle warming or
sonication may be used to aid dissolution if precipitation occurs.[8]

Store the stock solution at -20°C for long-term stability.

Protocol 2: Preparation of a Diluted Aqueous Solution
for Injection (Preclinical Research)

This protocol outlines the dilution of the organic stock solution into a physiologically compatible
buffer for in vivo studies.

Materials:
e Fluvoxamine maleate stock solution (from Protocol 1)
« Sterile Phosphate Buffered Saline (PBS) or isotonic saline

o Sterile tubes
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o Pipettes

 Sterile syringe filter (0.22 pum)

Procedure:

o Thaw the concentrated stock solution at room temperature.

e Calculate the volume of the stock solution needed to achieve the final desired concentration
in the injection vehicle.

« In a sterile tube, add the required volume of sterile PBS or isotonic saline.

» While vortexing the buffer, slowly add the calculated volume of the Fluvoxamine maleate
stock solution. Note: It is crucial to ensure that the final concentration of the organic solvent
is minimal, as organic solvents can have physiological effects.

 Visually inspect the solution for any signs of precipitation. If the solution is not clear, further
dilution may be necessary.

o Aseptically filter the final solution through a 0.22 pum syringe filter into a sterile vial.

e The aqueous solution is now ready for use. It is recommended to use freshly prepared
aqueous solutions and not to store them for more than one day.[7]

Visualizations

Caption: Experimental workflow for the preparation of Fluvoxamine for injection.

Caption: Simplified signaling pathway of Fluvoxamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://go.drugbank.com/drugs/DB00176
https://www.researchgate.net/publication/353064468_Formulation_and_Invitro_Characterization_of_Fluvoxamine_Loaded_Nanoparticles
https://pmc.ncbi.nlm.nih.gov/articles/PMC8739627/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8739627/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8094534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8094534/
https://www.asiapharmaceutics.info/index.php/ajp/article/download/4061/1334/0
https://toku-e.com/toku-e.com/Fluvoxamine-Maleate
https://cdn.caymanchem.com/cdn/insert/15617.pdf
https://www.medchemexpress.com/Fluvoxamine-maleate.html
https://www.benchchem.com/product/b5048541#preparation-of-fluopipamine-for-injection
https://www.benchchem.com/product/b5048541#preparation-of-fluopipamine-for-injection
https://www.benchchem.com/product/b5048541#preparation-of-fluopipamine-for-injection
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b5048541?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5048541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

